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Compound of Interest

Compound Name: Terephthalic acid, lithium salt

CAS No.: 28313-49-7

Cat. No.: B12657805

Get Quote

Part 1: Executive Summary
Lithium Terephthalate (

) has emerged as a premier organic anode material for next-generation Lithium-Ion Batteries
(LIBs). Unlike inorganic intercalation compounds (e.g., graphite,

),

operates via a conversion-like redox mechanism involving carbonyl groups on a benzene ring.

This guide provides a rigorous derivation of its theoretical capacity, details the redox

mechanism governing charge storage, and establishes a self-validating protocol for synthesis

and characterization.

Key Performance Metrics:

Formula:

Molecular Weight (
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):

Theoretical Specific Capacity (

):

(based on 2-

transfer).

Redox Potential:

vs.

Part 2: Fundamental Derivation of Theoretical
Capacity
The theoretical specific capacity is a deterministic value derived from Faraday’s laws of

electrolysis. It represents the maximum charge storage capability assuming 100% utilization of

the active redox sites.

The Governing Equation
Where:

: Number of electrons transferred per formula unit (reversible redox events).

: Faraday constant (

).[1]

: Molecular weight of the active material (

).[2][3]

ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

: Conversion factor from Coulombs (

) to milliampere-hours (

). (
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).

Calculation for Dilithium Terephthalate ( )
The redox activity of

centers on the two carboxylate groups attached to the benzene ring. Upon lithiation
(discharge), each carbonyl oxygen (

) accepts one electron and one lithium ion.

Molecular Weight Determination (

):

:

:

:

:

Total

:

(Approximated to

)

Electron Transfer (

):

Standard Mechanism: Reduction of 2 Carbonyl groups (

).

Final Calculation:
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Critical Insight: While

is the standard theoretical limit, recent studies on "Super-lithiation" suggest that

under specific conditions (conductive matrices, nano-sizing), the benzene ring may

participate in storage, potentially pushing

and capacity

. However, this regime often suffers from irreversibility.

Part 3: Redox Mechanism & Structural Evolution
The storage mechanism of

is distinct from the intercalation of graphite. It follows a biphasic lithiation mechanism where the
crystal structure rearranges to accommodate incoming

ions.

Mechanism Visualization
The following diagram illustrates the stepwise lithiation from the pristine state (

) to the fully lithiated state (

).

Chemical Transformation

Pristine Li2TP
(Li2C8H4O4)

State: Delithiated

Transition State
(Li3TP)

Single Electron Transfer

+ Li+ + e-
(0.8V plateau)

- Li+ - e-
(Reversible)

Fully Lithiated Li4TP
(Li4C8H4O4)

State: Discharged

+ Li+ + e-
(Completion)

- Li+ - e-
(Charging)

C=O (Carbonyl)  -->  C-O-Li (Enolate)
Hybridization Change: sp2 --> sp3
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Caption: Stepwise 2-electron redox pathway of Dilithium Terephthalate showing reversible

lithiation.

Structural Causality
Pristine State: The terephthalate anions form layers separated by

ions. The carboxylate groups are conjugated with the benzene ring.

Lithiation: As

enters, it coordinates with the oxygen atoms. The

double bond character weakens, shifting towards a single bond (

), and the carbon hybridization shifts. This phase transition is responsible for the flat voltage
plateau at ~0.8V, a highly desirable trait for stable anode performance.

Part 4: Self-Validating Synthesis Protocol
To achieve the theoretical capacity experimentally, high purity and crystallinity are required. The

following Acid-Base Neutralization Protocol is recommended for its reproducibility and

scalability.

Reagents
Terephthalic Acid (TPA):

purity (Sigma-Aldrich).

Lithium Hydroxide Monohydrate (

): Analytical grade.

Solvent: Deionized Water / Ethanol mixture (1:1 v/v).

Step-by-Step Workflow
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Step Operation
Critical Parameter
(Validation Check)

1 Stoichiometric Mixing

Dissolve TPA and

in solvent. Molar Ratio 1:2.[4]

Use slight excess

(2.05 eq) to ensure full

neutralization, then wash off

excess later.

2 Reaction

Stir at 80°C for 12 hours.

Solution must turn clear

(complete dissolution of TPA).

3 Precipitation

Add excess Ethanol or

Acetone to trigger precipitation

of

. White precipitate forms.

4 Filtration & Washing

Centrifuge/Filter. Wash 3x with

Ethanol to remove unreacted

ions. Check pH of filtrate:

Should be neutral (~7).

5 Drying (Critical)

Vacuum dry at 150°C for 12

hours. Validation: Perform

TGA; weight loss <1% up to

300°C confirms anhydrous

state.

6 Characterization XRD: Confirm peaks match

space group. FTIR:

Disappearance of

peak at

and appearance of

peaks at
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.

Synthesis Flowchart

Raw Materials
TPA + LiOH

Reaction
80°C, 12h, Stirring

Precipitation
Add Ethanol/Acetone

Purification
Wash & Centrifuge

Dehydration
Vacuum Oven 150°C

Validation
XRD (Crystal) & TGA (Water)

Click to download full resolution via product page

Caption: Synthesis workflow for high-purity anhydrous Li2TP.

Part 5: Electrochemical Characterization
To verify the theoretical capacity (
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), the electrode fabrication must minimize "dead mass" and ensure electronic connectivity, as
organic salts are naturally insulating.

Electrode Fabrication
Active Material:

(60-70 wt%).

Conductive Additive: Super P or Carbon Nanotubes (20-30 wt%). High carbon content is

necessary to overcome low conductivity.

Binder: PVDF or Sodium Alginate (10 wt%).

Current Collector: Copper Foil.

Testing Protocol (Coin Cell)
Counter Electrode: Lithium Metal (Half-cell configuration).

Electrolyte:

in EC:DEC (1:1).

Voltage Window:0.01 V – 3.0 V.

Note: The main plateau is at 0.8 V. Cycling below 0.5 V may trigger super-lithiation or SEI

formation.

C-Rate: Start with 0.1 C (

) for formation cycles.

Data Interpretation[6][7][8]
Theoretical Target:

.

Experimental Pass Criteria: First discharge capacity may exceed
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due to SEI formation (irreversible). Second charge (delithiation) capacity should approach
280–300 mAh/g for a high-quality material.

Capacity Fading: If capacity drops rapidly, check for dissolution of active material in the

electrolyte.

is relatively stable, but nano-sizing can increase solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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